Cas no 202827-66-5 (N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide)

• Product Name: N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide
• CAS No: 202827-66-5
• MF: C₂₀H₁₂BrClN₂O₄
• MW: 459.677283287048
• CID: 5997092
• PubChem ID: 15998276
• Update Time: 2025-06-26

N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide
• N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-2-nitrobenzamide
• Benzamide, N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-nitro-
• AKOS001596790
• 202827-66-5
• SR-01000426580
• EU-0037509
• SR-01000426580-1
• F0015-0046
• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-2-nitrobenzamide
• Oprea1_577139

• Inchi： 1S/C20H12BrClN2O4/c21-12-9-10-17(15(11-12)19(25)13-5-1-3-7-16(13)22)23-20(26)14-6-2-4-8-18(14)24(27)28/h1-11H,(H,23,26)
• InChI Key： GIWMLFUQWYTEMQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 457.96690g/mol
• Monoisotopic Mass: 457.96690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 555.2±50.0 °C(Predicted)
• pka: 10.84±0.70(Predicted)

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide

Introduction to N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide (CAS No. 202827-66-5)

N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 202827-66-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly the presence of bromo and chloro substituents along with a nitro group, contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide consists of a benzamide core substituted with various functional groups. The bromo atom at the 4-position of the phenyl ring and the chloro group at the 2-position of the benzoyl moiety are key features that influence its reactivity and biological activity. Additionally, the nitro group at the 2-position of the benzamide moiety further enhances its pharmacological potential. These structural elements make this compound a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various disease pathways. N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide has been explored as a potential lead compound in several research studies due to its ability to interact with biological targets in a specific manner. For instance, studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in cancer progression. The presence of the bromo and chloro substituents is believed to enhance its binding affinity to these targets, making it an attractive candidate for further development.

The synthesis of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo, chloro, and nitro groups into the molecular framework is achieved through carefully selected synthetic strategies. These strategies often involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and nitration processes. The successful synthesis of this compound highlights the expertise of chemists in manipulating complex molecular structures to achieve desired pharmacological properties.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide. One area of particular interest is its potential use as an intermediate in the synthesis of more complex drug molecules. The structural motifs present in this compound can be modified or incorporated into larger scaffolds to create novel therapeutic agents with enhanced efficacy and reduced side effects. This flexibility makes it a valuable building block for drug discovery programs.

Evaluation of the pharmacokinetic properties of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide is also an important aspect of its development as a drug candidate. Studies have been conducted to assess its solubility, stability, and metabolic profile in vitro and in vivo. These studies provide critical insights into how the compound behaves within biological systems and help guide its optimization for clinical use. The findings from these studies are crucial for determining the feasibility of translating preclinical findings into clinical applications.

The role of computational chemistry in understanding the behavior of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are used to predict how this compound interacts with biological targets at the atomic level. These predictions are essential for guiding experimental efforts and optimizing drug design strategies. By leveraging computational tools, researchers can accelerate the discovery process and identify promising candidates more efficiently.

The impact of N-4-bromo-2-(2-chlorobenzoyl)phenyl-2-nitrobenzamide on therapeutic development is expected to grow as more research emerges. Its unique structural features and biological activities make it a compelling candidate for further exploration in various therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for patients worldwide.